Cas no 817623-11-3 (5'-DMTr-2,2'-anhydrothymidine)

5'-DMTr-2,2'-anhydrothymidine structure
5'-DMTr-2,2'-anhydrothymidine structure
Product name:5'-DMTr-2,2'-anhydrothymidine
CAS No:817623-11-3
MF:C31H30N2O7
MW:542.579108715057
CID:3038353

5'-DMTr-2,2'-anhydrothymidine Chemical and Physical Properties

Names and Identifiers

    • 5'-DMTr-2,2'-anhydrothymidine
    • 2,2'-anhydro-1-[2'-deoxy-5'-O-(4,4'-dimethoxytrityl)-β-D-arabinofuranosyl-5-methyluridine];
    • (2R,3R,3aS,9aR)-2-[[Bis(4-methoxyphenyl)phenylmethoxy]methyl]-2,3,3a,9a-tetrahydro-3-hydroxy-7-methyl-6H-furo[2′,3′:4,5]oxazolo[3,2-a]pyrimidin-6-one (ACI)
    • Inchi： 1S/C31H30N2O7/c1-19-17-33-29-27(40-30(33)32-28(19)35)26(34)25(39-29)18-38-31(20-7-5-4-6-8-20,21-9-13-23(36-2)14-10-21)22-11-15-24(37-3)16-12-22/h4-17,25-27,29,34H,18H2,1-3H3/t25-,26-,27+,29-/m1/s1
    • InChI Key： BQEQCEZNLIKSSH-CITHKVLSSA-N
    • SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@@H](O)[C@@H]2OC3=NC(=O)C(C)=CN3[C@@H]2O1

Computed Properties

  • Exact Mass: 542.20500

Experimental Properties

  • PSA: 101.27000
  • LogP: 3.59690

5'-DMTr-2,2'-anhydrothymidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD70000380-100mg
(2R,3R,3AS,9aR)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-hydroxy-7-methyl-3,3a-dihydro-2H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6(9aH)-one
 817623-11-3 97%
100mg
 $613 2024-07-18
Crysdot LLC
CD70000380-250mg
(2R,3R,3AS,9aR)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-hydroxy-7-methyl-3,3a-dihydro-2H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6(9aH)-one
 817623-11-3 97%
250mg
 $980 2024-07-18

5'-DMTr-2,2'-anhydrothymidine Production Method

Synthetic Circuit 1

40615-36-9 40615-36-9
1463-10-1 1463-10-1
817623-11-3 817623-11-3
Reaction Conditions
1.1 Reagents: Diphenyl carbonate ,  Sodium bicarbonate Solvents: Dimethylformamide ;  rt → 110 °C; 5 h, 110 °C
1.2 Reagents: Pyridine ;  30 min, 0 °C; 0 °C → rt; 18 h, rt
Reference
Arabinonucleic acids containing C5-propynyl modifications form stable hybrid duplexes with RNA that are efficiently degraded by E. coli RNase H
Pontarelli, Alexander; Wilds, Christopher J., Bioorganic & Medicinal Chemistry Letters, 2022, 67,

Synthetic Circuit 2

40615-36-9 40615-36-9
22423-26-3 22423-26-3
817623-11-3 817623-11-3
Reaction Conditions
1.1 Solvents: Pyridine ;  1 h, rt; 1 h, rt
1.2 Solvents: Methanol ;  rt
Reference
Synthesis of a 2'-Se-thymidine Phosphoramidite and Its Incorporation into Oligonucleotides for Crystal Structure Study
Sheng, Jia; Jiang, Jiansheng; Salon, Jozef; Huang, Zhen, Organic Letters, 2007, 9(5), 749-752

Synthetic Circuit 3

40615-36-9 40615-36-9
22423-26-3 22423-26-3
817623-11-3 817623-11-3
Reaction Conditions
1.1 Solvents: Pyridine ;  1.5 h, rt; 5 h, rt
1.2 Reagents: Triethylamine Solvents: Methanol ;  10 min, rt
Reference
Six-colour HyBeacon probes for multiplex genetic analysis
Richardson, James A.; Gerowska, Marta; Shelbourne, Montserrat; French, David; Brown, Tom, ChemBioChem, 2010, 11(18), 2530-2533

5'-DMTr-2,2'-anhydrothymidine Raw materials

5'-DMTr-2,2'-anhydrothymidine Preparation Products

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Amadis Chemical Company Limited
(CAS:817623-11-3)5'-DMTr-2,2'-anhydrothymidine
A945585
Purity:99%
Quantity:1g
Price ($):1764.0